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Chemical Profile of Nifoxipam

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nifoxipam

CAS No.: 74723-10-7

Cat. No.: S1932993

The table below summarizes the fundamental chemical and regulatory information for Nifoxipam.

Property Description

IUPAC Name 5-(2-fluorophenyl)-3-hydroxy-7-nitro-1,3-dihydro-2H-1,4-benzodiazepin-2-one
[1]

Molecular Formula C15H10FN30a4 [2] [1]

Molar Mass 315.26 g-mol~* [2] [1]

CAS Number 74723-10-7 [1]

Other Names 3-hydroxydesmethylflunitrazepam, DP 370 [2] [1]

Legal Status UK: Under Psychoactive Substances Act; DE: NpSG (Industrial and scientific
(Example) use only) [2]

Known Origin and Metabolic Pathway

Nifoxipam is primarily recognized in scientific literature as an active metabolite of the benzodiazepine

Flunitrazepam [1] [3]. It is formed in the body through the N-demethylation and subsequent 3-
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hydroxylation of the parent drug [1]. The following diagram illustrates this documented metabolic

relationship.

Flunitrazepam

N-Demethylation

IN-Demethylation & 3-Hydroxylation

Click to download full resolution via product page

This biotransformation means that the known synthesis of Nifoxipam in a research context is closely tied to

the chemistry of its parent compound.

Research Synthesis and Information Gaps

The search results indicate that a direct, detailed laboratory synthesis protocol for Nifoxipam is not readily

available in the public domain. Here is a synthesis of what is known and how you can proceed:

e Historical Context: The synthesis of related benzodiazepines, including the precursor Fonazepam
(desmethylflunitrazepam), was first achieved in the 1960s in the laboratories of Hoffmann-La Roche
[1]. A patent (EP 0158267) from 1985 specifically claims a pharmaceutical composition containing
Nifoxipam, which strongly implies that a viable synthesis exists, though the patent document itself
may not elaborate on the full experimental details [2].

¢ General Methodologies: A US patent (US3996209A) outlines a general process for preparing
various 1,4-benzodiazepines. This process involves reactions with reagents like ammonia and
hexamethylenetetramine [4]. While this confirms the general chemical family's synthetic routes, it
does not specify the conditions for producing Nifoxipam itself.

¢ Information Gap: The search results do not contain a step-by-step, peer-reviewed experimental
procedure for the de novo synthesis of Nifoxipam from basic starting materials.
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A Path Forward for Researchers

To obtain the technical synthesis details you need, I recommend the following actions:

¢ Retrieve the Key Patent: The most promising lead is the European patent EP 0158267, titled
"Pharmaceutical composition containing... 5-(2-fluorophenyl)-1,3-dihydro-3-hydroxy-7-nitro...-2H-1,4-
benzodiazepin-2-one" [2]. The full text of this patent, available through patent office databases, is
highly likely to contain the most detailed public information on its synthesis.

e Consult Specialized Databases: Use platforms like SciFinder or Reaxys, which are standard in
chemical research. These databases can uncover journal articles or other patents that cite the key
patent above, which may contain optimized procedures or analytical data.

e Analyze by Analogy: Given that Nifoxipam is a derivative of Flunitrazepam and Fonazepam, a
thorough review of the synthetic literature for these two compounds will provide the foundational
chemistry necessary to deduce or develop a synthesis for the 3-hydroxy metabolite.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b1932993#nifoxipam-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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